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acid

Cat. No.: B072580 Get Quote

This guide provides a comprehensive technical overview of 1-Phenylcyclohexanecarboxylic
acid, a molecule of significant interest in synthetic chemistry and as a structural scaffold in drug

discovery. Designed for researchers, scientists, and drug development professionals, this

document delves into the core chemical principles, synthesis pathways, and robust analytical

methodologies required for its characterization. The narrative emphasizes the causality behind

experimental choices, ensuring a blend of theoretical knowledge and practical, field-proven

insights.

Introduction and Significance
1-Phenylcyclohexanecarboxylic acid (CAS No: 1135-67-7) is a carboxylic acid featuring a

phenyl group and a carboxylic acid moiety attached to the same carbon of a cyclohexane ring.

[1][2] This unique quaternary carbon substitution imparts significant steric and electronic

properties to the molecule. Its rigid, three-dimensional structure makes it a valuable building

block in medicinal chemistry. Derivatives of this scaffold have been explored for their potential

as potent and selective ligands for various biological targets, including sigma 1 receptors and

melanocortin receptors, indicating its utility in developing novel therapeutics.[3][4]
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The foundational aspect of any chemical entity is its structure, which dictates its physical

properties and chemical reactivity.

Molecular Structure
The IUPAC name for the compound is 1-phenylcyclohexane-1-carboxylic acid.[1] It consists of

a cyclohexane ring, a phenyl group, and a carboxylic acid functional group, all attached to the

C1 position of the cyclohexane ring.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 6 Tech Support

https://pubchem.ncbi.nlm.nih.gov/compound/1135-67-7
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b072580?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Cyclohexane Ring

Phenyl Group

Carboxylic Acid

C1 C2

C'1

 σ-bond

C

 σ-bond

C3 C4 C5
C6

C'2 C'3 C'4 C'5
C'6

O

OH

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 6 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b072580?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Phenylacetonitrile +
1,5-Dibromopentane

Base-catalyzed
Cyclization

Step 1

1-Phenyl-1-cyclohexanecarbonitrile
(Intermediate)

Acid or Base
Hydrolvsis

Step 2

1-Phenylcyclohexanecarboxylic Acid
(Final Product)

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 6 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b072580?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Sample Preparation

Instrumental Analysis

Data Interpretation

Weigh Solid Sample

FT-IR (ATR)
Functional Groups

NMR (¹H, ¹³C)
Structure & Connectivity

GC-MS
MW & Fragmentation

RP-HPLC
Purity & Quantification

Confirm -COOH
(Broad OH, C=O)

Confirm Proton/Carbon Count
& Environment

Confirm MW = 204
& Fragmentation Pattern Determine Purity >95%

Confirm Structure
& Purity

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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